Cas no 2167296-59-3 (2-(methoxycarbonyl)-5-(trifluoromethyl)-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-(methoxycarbonyl)-5-(trifluoromethyl)-1,3-thiazole-4-carboxylic acid
• CAS No: 2167296-59-3
• MF: C₇H₄F₃NO₄S
• MW: 255.171171188354
• CID: 5890404
• PubChem ID: 165503222
• Update Time: 2025-08-05

2-(methoxycarbonyl)-5-(trifluoromethyl)-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(methoxycarbonyl)-5-(trifluoromethyl)-1,3-thiazole-4-carboxylic acid
• 2167296-59-3
• EN300-1458276

• Inchi： 1S/C7H4F3NO4S/c1-15-6(14)4-11-2(5(12)13)3(16-4)7(8,9)10/h1H3,(H,12,13)
• InChI Key： WXIDPVCPGYQQGD-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=NC(C(=O)O)=C1C(F)(F)F

Computed Properties

• Exact Mass: 254.98131327g/mol
• Monoisotopic Mass: 254.98131327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 105Ų

Additional information on 2-(methoxycarbonyl)-5-(trifluoromethyl)-1,3-thiazole-4-carboxylic acid

2-(Methoxycarbonyl)-5-(Trifluoromethyl)-1,3-Thiazole-4-Carboxylic Acid: A Comprehensive Overview

The compound 2-(methoxycarbonyl)-5-(trifluoromethyl)-1,3-thiazole-4-carboxylic acid (CAS No. 2167296-59-3) is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound belongs to the class of thiazoles, which are five-membered heterocyclic compounds containing sulfur and nitrogen atoms. The presence of the methoxycarbonyl group and the trifluoromethyl group imparts unique electronic and structural properties to the molecule, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of thiazole derivatives in drug discovery and development. The trifluoromethyl group is known for its electron-withdrawing properties, which can enhance the stability and bioavailability of pharmaceutical compounds. Additionally, the methoxycarbonyl group contributes to the molecule's ability to form hydrogen bonds, a critical factor in drug-target interactions. These features make 2-(methoxycarbonyl)-5-(trifluoromethyl)-1,3-thiazole-4-carboxylic acid a promising candidate for applications in medicinal chemistry.

In the field of materials science, this compound has shown potential as a building block for advanced materials. The combination of sulfur and nitrogen atoms in the thiazole ring provides excellent thermal stability, while the trifluoromethyl group enhances chemical resistance. Researchers have explored its use in creating high-performance polymers and coatings that exhibit superior durability under harsh environmental conditions.

The synthesis of 2-(methoxycarbonyl)-5-(trifluoromethyl)-1,3-thiazole-4-carboxylic acid involves a multi-step process that requires precise control over reaction conditions. Recent advancements in catalytic methods have enabled more efficient synthesis pathways, reducing production costs and improving yield. These developments have made the compound more accessible for large-scale applications in industries such as agriculture and electronics.

One of the most exciting areas of research involving this compound is its application in agrochemicals. The trifluoromethyl group has been shown to enhance the bioactivity of pesticides and herbicides, making them more effective against pests and weeds while reducing environmental impact. Furthermore, the methoxycarbonyl group facilitates controlled release mechanisms, ensuring sustained efficacy over time.

From an environmental standpoint, studies have demonstrated that 2-(methoxycarbonyl)-5-(trifluoromethyl)-1,3-thiazole-4-carboxylic acid exhibits low toxicity to non-target organisms. This makes it an attractive option for use in eco-friendly agricultural practices. Researchers are also investigating its potential as a biodegradable additive in polymer composites, contributing to sustainable material design.

In conclusion, 2-(methoxycarbonyl)-5-(trifluoromethyl)-1,3-thiazole-4-carboxylic acid is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and functional groups make it a valuable tool in drug discovery, materials science, and agrochemical development. As research continues to uncover new properties and uses for this compound, its role in advancing modern technology and sustainable practices is expected to grow significantly.